Cas no 18850-35-6 (2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro-)

• Product Name: 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro-
• CAS No: 18850-35-6
• MF: C₁₀H₁₀ClNOS
• MW: 227.710500240326
• MDL: MFCD30472149
• CID: 225953
• PubChem ID: 87826
• Update Time: 2025-07-16

2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro-
• 8-Chloro-3,4-dihydro-2H-1,6-benzothiazocin-5(6H)-one
• 8-chloro-2,3,4,6-tetrahydro-1,6-benzothiazocin-5-one
• Einecs 242-622-7
• 8-Chloro-3,4-dihydro-2H-1,6-benzothiazocine-5(6H)-one
• 8-chloro-3,4-dihydro-2H-benzo[b][1,4]thiazocin-5(6H)-one
• 8-chloro-3,4-dihydro-2H-benzo[b][1,4]thiazocin-5(6H)-one(WXC05942)
• AKOS030628372
• AS-69613
• W13212
• NS00026170
• DTXSID10172207
• 2H-1,6-Benzothiazocin-5(6H)-one, 8-chloro-3,4-dihydro-
• 18850-35-6
• 8-chloro-3,4,5,6-tetrahydro-2H-1,6-benzothiazocin-5-one
• SCHEMBL9629681
• MFCD30472149
• WTVBWSODDCUAAV-UHFFFAOYSA-N
• DTXCID1094698

• MDL： MFCD30472149
• Inchi： 1S/C10H10ClNOS/c11-7-3-4-9-8(6-7)12-10(13)2-1-5-14-9/h3-4,6H,1-2,5H2,(H,12,13)
• InChI Key： WTVBWSODDCUAAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CCCS2)=O

Computed Properties

• Exact Mass: 227.0173
• Monoisotopic Mass: 227.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro-

Comprehensive Overview of 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro- (CAS No. 18850-35-6)

The compound 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro- (CAS No. 18850-35-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a benzothiazocinone core and a chloro substituent, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most frequently searched questions about 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro- revolves around its potential pharmacological applications. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory and antimicrobial properties, aligning with the growing demand for new therapeutic agents. Researchers are particularly intrigued by its molecular interactions with biological targets, which could pave the way for innovative drug designs. The compound's heterocyclic framework is also a focal point for those investigating structure-activity relationships (SAR) in medicinal chemistry.

Another area of interest is the synthetic pathways for 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro-. Organic chemists often explore efficient and sustainable methods to synthesize this molecule, given its complex ring system and functional groups. Green chemistry principles, such as catalyst optimization and solvent reduction, are increasingly applied to its production, reflecting the broader shift toward environmentally friendly practices in chemical manufacturing.

The compound's physical and chemical properties are also a hot topic among researchers. Its solubility, stability, and reactivity under various conditions are critical for its potential applications. For instance, its chloro group introduces unique electronic effects, influencing its behavior in nucleophilic substitution reactions. These characteristics are essential for formulators and material scientists working on advanced materials or drug delivery systems.

In the context of biotechnology, 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro- has been explored for its potential role in enzyme inhibition. Enzymes involved in metabolic pathways or signal transduction are often targeted by such compounds, making them valuable tools for understanding biological mechanisms. This aligns with the rising interest in precision medicine and targeted therapies, where small molecules play a pivotal role.

From an analytical chemistry perspective, the detection and quantification of 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro- in complex matrices are challenges that researchers are addressing. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to study its purity and degradation products. These methods are crucial for ensuring the compound's quality in research and potential commercial applications.

Finally, the compound's relevance in academic research cannot be overstated. Universities and research institutions frequently investigate its crystal structure, spectroscopic properties, and theoretical modeling using computational tools. Such studies contribute to the broader understanding of heterocyclic chemistry and inspire innovations in molecular design.

In summary, 2H-1,6-Benzothiazocin-5(6H)-one,8-chloro-3,4-dihydro- (CAS No. 18850-35-6) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and biotechnology. Its structural complexity and functional versatility make it a valuable subject for ongoing and future research, addressing both scientific curiosity and practical needs in the chemical and life sciences.